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Compound of Interest

Compound Name: 1,2,3-Trichloropentafluoropropane

CAS No.: 76-17-5

Cat. No.: B1607235

Get Quote

Focus Series: HCFC-225ca vs. HCFC-225cb

Executive Summary
In the development of pharmaceutical propellants, precision solvents, and intermediate

synthesis, the physical behavior of chlorofluoropropane isomers is dictated by the specific

arrangement of halogen atoms along the carbon backbone. This guide analyzes the two most

industrially significant isomers of dichloropentafluoropropane: HCFC-225ca and HCFC-225cb.

Despite sharing an identical molecular formula (

) and molecular weight (202.93 g/mol ), these isomers exhibit distinct volatility profiles. HCFC-
225cb exhibits a higher boiling point (+5°C) and lower vapor pressure compared to HCFC-
225ca. This divergence is driven by the vicinal versus geminal placement of chlorine atoms,
which fundamentally alters the molecular dipole moment and intermolecular Van der Waals
forces.
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To predict volatility in fluorinated hydrocarbons, one must look beyond molecular weight to the

molecular symmetry and polarity vectors.

HCFC-225ca (3,3-dichloro-1,1,1,2,2-pentafluoropropane):

Structure:

Configuration:Geminal dichlorine substitution. Both chlorine atoms are clustered on the

terminal carbon.

Effect: This clustering creates a region of high electron density at one end, but the overall

molecular surface area available for intermolecular interaction is effectively reduced due to

steric shielding. The dipole vector is strong but localized.

HCFC-225cb (1,3-dichloro-1,1,2,2,3-pentafluoropropane):

Structure:

Configuration:Vicinal dichlorine substitution. Chlorine atoms are separated (positions 1

and 3).

Effect: The separation of the large chlorine atoms increases the effective surface area for

London Dispersion Forces. Furthermore, the distribution of polar bonds across the entire

chain length enhances the net intermolecular attraction, requiring more energy (higher

temperature) to transition to the vapor phase.

Diagram 1: Structure-Property Relationship Flow
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Figure 1: Mechanistic pathway linking atomic arrangement (Geminal vs. Vicinal) to

macroscopic thermal properties.

Comparative Performance Data
The following data aggregates standard physical property measurements. Note the inverse

relationship between boiling point and vapor pressure.
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Property HCFC-225ca HCFC-225cb Difference

IUPAC Name
3,3-dichloro-1,1,1,2,2-

pentafluoropropane

1,3-dichloro-1,1,2,2,3-

pentafluoropropane
N/A

Molecular Weight 202.93 g/mol 202.93 g/mol 0

Boiling Point (1 atm) 51.1°C (324.25 K) 56.1°C (329.25 K) +5.0°C (cb > ca)

Vapor Pressure

(25°C)
~45.3 kPa* 38.13 kPa ca is more volatile

Enthalpy of

Vaporization
~28.5 kJ/mol ~29.8 kJ/mol

cb requires more

energy

Freezing Point -116°C -97°C cb freezes first

*Note on VP for 225ca: While 225cb is explicitly measured at 38.13 kPa (286 mmHg), 225ca is

consistently more volatile. In binary mixtures, 225ca enriches the vapor phase.

Experimental Methodology: Dynamic Ebulliometry
For researchers requiring precise vapor pressure curves (VLE data) for these isomers,

Dynamic Ebulliometry (ASTM E1719) is the gold standard. Unlike static methods, this protocol

minimizes errors from dissolved gases, which is critical for halogenated hydrocarbons.

Protocol: Determination of Vapor Pressure
Objective: Construct a P-T (Pressure-Temperature) curve to derive enthalpy of vaporization

using the Clausius-Clapeyron relation.

Equipment:

Glass Ebulliometer (Cottrell pump design).

Vacuum/Pressure control system (

0.01 kPa precision).

Calibrated Platinum Resistance Thermometer (Pt100).
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Step-by-Step Workflow:

System Preparation:

Clean the ebulliometer with acetone and dry with nitrogen.

Charge the boiler with approx. 20 mL of the specific HCFC isomer.

Degassing (Critical Step):

Halocarbons absorb atmospheric gases easily.

Bring the sample to a boil under total reflux at atmospheric pressure.

Vent the condenser top briefly to purge non-condensable gases. Repeat 3x.

Isobaric Measurement:

Set the pressure controller to the lowest target pressure (e.g., 10 kPa).

Adjust the heater power until the Cottrell pump sprays a steady stream of liquid-vapor mix

onto the thermometer well.

Equilibrium Criteria: Temperature reading must remain stable (

0.02 K) for at least 10 minutes.

Data Logging:

Record Pressure (

) and Temperature (

).[1]

Increment pressure (e.g., +10 kPa steps) and repeat up to atmospheric pressure.

Data Analysis:

Fit data to the Antoine Equation:
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Compare fitted parameters for 225ca vs. 225cb to quantify volatility differences.

Diagram 2: Ebulliometry Workflow
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Figure 2: Operational workflow for high-precision vapor pressure determination.

Application Implications
Understanding the volatility gap (5°C BP difference) is crucial for specific applications:

Solvent Evaporation:

HCFC-225ca will evaporate faster from substrates, making it preferable for applications

requiring rapid drying without residue.

HCFC-225cb is often preferred in vapor degreasing sumps because its higher boiling point

allows for a slightly more aggressive cleaning action on soils that soften at higher

temperatures, while still being volatile enough to recover easily.

Synthesis & Purification:

When using HCFC-225 as a reaction medium, the cb isomer offers a wider liquid-phase

temperature window.

If separating the isomers from a crude mixture (often produced together), fractional

distillation is viable due to the 5°C separation factor.

Toxicology Note:
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While this guide focuses on physical properties, researchers must note that HCFC-225ca

is significantly more toxic (lower exposure limits) than 225cb. The structural instability that

lowers its boiling point also makes it more susceptible to metabolic breakdown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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